Cas no 39137-31-0 (2,4-Thiazolidinedione, 3-heptyl-)

• Product Name: 2,4-Thiazolidinedione, 3-heptyl-
• CAS No: 39137-31-0
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 1497687
• Update Time: 2024-08-23

2,4-Thiazolidinedione, 3-heptyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-heptyl-

• Inchi： 1S/C10H17NO2S/c1-2-3-4-5-6-7-11-9(12)8-14-10(11)13/h2-8H2,1H3
• InChI Key： NCDQVBCOPSIZQV-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CCCCCCC)C1=O

Computed Properties

• Exact Mass: 215.09811

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 303.7±25.0 °C(Predicted)
• PSA: 37.38
• pka: -2.26±0.20(Predicted)